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Compound of Interest

Compound Name: Scandium hydroxide

Cat. No.: B097413 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the amphoteric properties of

scandium hydroxide, Sc(OH)₃. Scandium hydroxide is a trivalent inorganic compound that

exhibits the ability to react with both acids and bases, a characteristic known as amphoterism.

[1][2][3] This property is of significant interest in various fields, including materials science,

catalysis, and medicine, where the controlled solubility of metal hydroxides is crucial.

Physicochemical Properties and Solubility
Scandium hydroxide is slightly soluble in water, with a saturated solution having a pH of

approximately 7.85.[2][3] Its solubility is highly dependent on the pH of the aqueous medium. In

acidic conditions, it dissolves to form scandium salts, while in strongly basic solutions, it forms

scandate ions or complex hydroxides.[1]

Quantitative Solubility Data
The following table summarizes the key quantitative data related to the solubility of scandium
hydroxide under different conditions.
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Parameter Value Conditions Reference

Solubility Product

(Ksp)
2.22 x 10⁻³¹ 25 °C [3]

Initial Solubility in

Water
0.0279 mol/L pH 7.85 [1][2][3]

Aged Solubility in

Water
0.0008 mol/L As ScO(OH) [2][3]

Acidic Dissolution pH < 4 [1]

Basic Dissolution pH > 11 [1]

Maximum Solubility in

NaOH
5.0 g/L 11.7 M NaOH [1][4]

Amphoteric Reactions of Scandium Hydroxide
The amphoteric nature of scandium hydroxide is characterized by its reactions with both

strong acids and strong bases.

Reaction with Acids
Scandium hydroxide reacts with strong acids, such as hydrochloric acid (HCl) and sulfuric

acid (H₂SO₄), to form the corresponding scandium salts and water. These reactions

demonstrate its basic character.

With Hydrochloric Acid: Sc(OH)₃ + 3HCl → ScCl₃ + 3H₂O[1][5]

With Sulfuric Acid: 2Sc(OH)₃ + 3H₂SO₄ → Sc₂(SO₄)₃ + 6H₂O[1]

Reaction with Bases
In the presence of strong bases like sodium hydroxide (NaOH) and potassium hydroxide

(KOH), scandium hydroxide acts as an acid, dissolving to form complex ions.

With Sodium Hydroxide: Sc(OH)₃ + NaOH → Na[Sc(OH)₄] (or NaScO₂ + 2H₂O)[1]
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With Potassium Hydroxide: Sc(OH)₃ + 3KOH → K₃[Sc(OH)₆][1]

The following diagram illustrates the amphoteric behavior of scandium hydroxide.

Acidic Medium (e.g., HCl)

Basic Medium (e.g., NaOH)Sc(OH)3(s)

Sc^3+(aq) + 3Cl^-(aq)
+ 3H+

[Sc(OH)4]^-(aq)

+ OH-

Click to download full resolution via product page

Amphoteric reactions of Scandium Hydroxide.

Experimental Protocols
This section outlines the methodologies for the synthesis of scandium hydroxide and the

experimental verification of its amphoteric nature.

Synthesis of Scandium Hydroxide via Precipitation
Objective: To synthesize scandium hydroxide from a soluble scandium salt.

Materials:

Scandium(III) chloride (ScCl₃) or Scandium(III) nitrate (Sc(NO₃)₃)

Sodium hydroxide (NaOH) or Ammonium hydroxide (NH₄OH), 1 M solution

Deionized water

Beakers, magnetic stirrer, pH meter, filtration apparatus (e.g., Büchner funnel), filter paper

Drying oven
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Procedure:

Prepare a 0.1 M solution of the scandium salt (e.g., dissolve the appropriate mass of ScCl₃

in deionized water).

While stirring the scandium salt solution, slowly add the 1 M NaOH or NH₄OH solution

dropwise.

Monitor the pH of the solution continuously with a pH meter. A white precipitate of Sc(OH)₃

will begin to form.

Continue adding the base until the pH of the solution reaches approximately 8-9 to ensure

complete precipitation.[1]

Age the precipitate by stirring the suspension for 1-2 hours at room temperature. This can

help improve the filterability of the precipitate.

Filter the precipitate using a Büchner funnel and filter paper.

Wash the precipitate several times with deionized water to remove any soluble impurities.

Dry the collected scandium hydroxide precipitate in an oven at a low temperature (e.g., 60-

80 °C) to avoid premature conversion to scandium oxyhydroxide (ScOOH) or scandium

oxide (Sc₂O₃).

Experimental Verification of Amphoterism
Objective: To demonstrate the dissolution of synthesized scandium hydroxide in both acidic

and basic solutions.

Materials:

Synthesized scandium hydroxide (Sc(OH)₃)

Hydrochloric acid (HCl), 1 M solution

Sodium hydroxide (NaOH), 1 M and concentrated solutions
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Deionized water

Test tubes or small beakers

pH meter

Shaker or vortex mixer

Procedure:

Acidic Dissolution:

Place a small amount (e.g., 0.1 g) of the synthesized Sc(OH)₃ into a test tube.

Add a few milliliters of deionized water to form a suspension.

Measure the initial pH of the suspension.

Slowly add 1 M HCl dropwise while agitating the mixture.

Observe the dissolution of the white precipitate as the pH decreases. Complete dissolution

should be observed at a pH below 4.[1]

Basic Dissolution:

Place an equal amount of Sc(OH)₃ into another test tube with a few milliliters of deionized

water.

Measure the initial pH.

Slowly add 1 M NaOH dropwise while agitating. Observe if any dissolution occurs.

To observe significant dissolution, a more concentrated NaOH solution may be required.

Carefully add a concentrated NaOH solution and monitor the changes. Dissolution should

be apparent at a pH above 11.[1]

The following flowchart outlines the experimental workflow for verifying the amphoteric nature

of scandium hydroxide.
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Synthesis of Sc(OH)3

Verification of Amphoterism

Prepare 0.1 M ScCl3 solution

Add 1 M NaOH dropwise with stirring

Monitor pH until it reaches 8-9

Filter, wash, and dry the precipitate

Sc(OH)3 Precipitate

Suspend Sc(OH)3 in H2O Suspend Sc(OH)3 in H2O

Add 1 M HCl dropwise

Observe dissolution at pH < 4

Add concentrated NaOH dropwise

Observe dissolution at pH > 11

Click to download full resolution via product page

Workflow for verifying Sc(OH)₃ amphoterism.
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Conclusion
The amphoteric nature of scandium hydroxide is a key chemical characteristic that dictates its

behavior in aqueous environments. Understanding the pH-dependent solubility and the

reactions with acids and bases is fundamental for its application in various scientific and

industrial processes. The experimental protocols provided in this guide offer a basis for the

synthesis and characterization of this interesting compound, which holds potential for

advancements in drug development and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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